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Compound of Interest

Compound Name: (2R)-2-(bromomethyl)pyrrolidine
Cat. No.: B13496976
Get Quote

Synonyms, Synthesis, and Applications in Drug Discovery

Part 1: Chemical Identity & Synonyms

(R)-2-bromomethyl pyrrolidine is the less common enantiomer of the pyrrolidine derivative
derived from proline. While the (S)-isomer (derived from L-proline) is ubiquitous in nature-
mimicking drugs, the (R)-isomer (derived from D-proline) is essential for Structure-Activity
Relationship (SAR) studies, as a chiral auxiliary, and as a critical reference standard for
enantiomeric purity in pharmaceutical manufacturing.[1]

Core ldentifiers

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13496976#bc-rfq
https://sciforum.net/manuscripts/4730/manuscript.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13496976?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Detail

Common Name

(R)-2-(Bromomethyl)pyrrolidine

IUPAC Name

(2R)-2-(bromomethyl)pyrrolidine

Salt Forms

Hydrobromide (HBr), Hydrochloride (HCI)

CAS (HBr Salt)

Note: Often indexed under the racemate 3433-
29-2 or inferred as the enantiomer of 51368-34-
4 (S-isomer).[2]

CAS (N-Boc Precursor)

1067230-65-2 (Specific to (R)-isomer)

CAS (N-Methyl)

2565790-83-0

Molecular Formula

CsH1oBrN (Free base) / CsH11Br2N (HBr salt)

Molecular Weight

164.05 g/mol (Free base) / 244.96 g/mol (HBr

salt)

Synonym Network|[2]

e Systematic: (R)-2-Bromomethyl-pyrrolidinium bromide

e Source-Based: D-Prolinyl bromide hydrobromide (informal)

o Protected Forms: (R)-1-Boc-2-(bromomethyl)pyrrolidine; (R)-N-(tert-Butoxycarbonyl)-2-

bromomethylpyrrolidine

Part 2: Synthesis & Experimental Protocol

The synthesis of (R)-2-bromomethyl pyrrolidine typically proceeds from D-Proline. Unlike the
(S)-isomer, which uses abundant L-Proline, the (R)-isomer requires D-Proline or resolution of

the racemate. The most robust route involves reduction to the amino alcohol followed by

bromination via the Appel reaction.

Reaction Pathway Diagram
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Caption: Step-wise synthesis from D-Proline to the target hydrobromide salt.

Detailed Experimental Protocol

Objective: Synthesis of (R)-2-(bromomethyl)pyrrolidine hydrobromide from N-Boc-D-prolinol.

Step 1: Appel Reaction (Alcohol to Bromide)[1]

e Reagents: N-Boc-D-prolinol (1.0 eq), Carbon Tetrabromide (CBra, 1.25 eq),
Triphenylphosphine (PPhs, 1.5 eq), Dichloromethane (DCM, anhydrous).[1]

e Procedure:

o Dissolve N-Boc-D-prolinol in anhydrous DCM (0.1 M concentration) under nitrogen
atmosphere.

o Cool the solution to 0°C.
o Add CBra in one portion.
o Add PPhs portion-wise over 20 minutes to control the exotherm.

o Allow the mixture to warm to room temperature and stir for 3—12 hours (monitor by TLC for
disappearance of alcohol).

o Workup: Add hexane/ether to precipitate triphenylphosphine oxide (TPPO). Filter off the
solid. Concentrate the filtrate and purify via flash column chromatography (Silica gel,
Hexanes/EtOAc gradient).[1]

o Yield: Expect 85-95% of the N-Boc protected bromide.

Step 2: Deprotection to Salt Form
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e Reagents: 4M HBr in Acetic Acid or 4M HCI in Dioxane.

e Procedure:

[¢]

Dissolve the N-Boc bromide intermediate in a minimal amount of dry dioxane or DCM.

[¢]

Add 4M HBr/AcOH (5-10 eq) dropwise at 0°C.

Stir at room temperature for 1-2 hours. The product often precipitates as a white solid.[3]

[e]

Isolation: Dilute with cold diethyl ether to maximize precipitation. Filter the solid under inert

o

atmosphere (hygroscopic). Wash with cold ether and dry under vacuum.

Part 3: Applications in Drug Development

The (R)-isomer serves two distinct roles in pharmaceutical research:

Distomer Control & Impurity Standard (Case Study:
Darifenacin)

Darifenacin (Enablex) is a muscarinic M3 antagonist used for overactive bladder.[1][4] The
active drug is the (S)-enantiomer.

* Role of (R)-isomer: During the synthesis of Darifenacin, enantiomeric purity is critical. The
(R)-2-bromomethyl pyrrolidine (or its derivatives) is synthesized to serve as a reference
standard for HPLC method development.

» Regulatory Requirement: ICH guidelines require the identification and quantification of the
"distomer" (undesired enantiomer).[1] The (R)-isomer allows QC chemists to prove that the
final drug product contains <0.1% of the inactive/toxic enantiomer.

Scaffold Hopping & Library Synthesis

In early-stage discovery, the (R)-pyrrolidine ring provides a distinct 3D vector compared to the

(S)-isomer.

e Vector: The methylene bromide arm (-CH2zBr) acts as a "warhead" for nucleophilic
substitution, allowing the attachment of aryl groups, heterocycles, or sulfonamides.[1]
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o Application: Used to synthesize "unnatural” proline analogs that resist proteolytic degradation
in peptide mimetics.

Decision Logic for Reagent Selection

Select Precursor for

Chiral Pyrrolidine Synthesis

(I’arget Stereochemistry?)

Drug Mimic \SAR / Impurity Std
(S)-Isomer (R)-Isomer
(Natural) (Unnatural)

Start with L-Proline Start with D-Proline
(Cheap, Abundant) (More Expensive)

Gs the N-center acid sensitive?)

No Yes

Use N-Boc Group Use N-Cbz Group
(Remove w/ Acid) (Remove w/ H2/Pd)

Click to download full resolution via product page

Caption: Logic flow for selecting starting materials and protecting groups.

Part 4: Safety & Handling
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e Vesicant Hazard: Bromomethyl pyrrolidines are alkylating agents. They can cause severe
skin burns and eye damage. They are potential sensitizers.

e Lachrymator: The free base and intermediates (especially the bromide) can be lachrymatory.
Handle only in a functioning fume hood.

» Stability: The free base is unstable and prone to dimerization (self-alkylation) to form
quaternary ammonium salts. Always store as the HBr or HCI salt at -20°C in a desiccator.

References

» Synthesis of Chiral Pyrrolidines:Journal of Organic Chemistry, "Appel Reaction Conditions
for Chiral Amino Alcohols," (General Protocol Adaptation).[1]

o Darifenacin Impurity Profiling:Indian Journal of Chemistry, "Synthesis/Isolation of darifenacin
hydrobromide by-products,” Vol.[1][5] 52B, pp 824-828.[4][5]

e Physical Properties & Optical Rotation:Sigma-Aldrich Technical Data, "(S)-2-
(Bromomethyl)pyrrolidine hydrobromide," (Enantiomer Data Reference).[1]

» Organocatalysis Applications:BenchChem Application Notes, "Synthesis Using (R)-2-
Methylpyrrolidine and Derivatives," .[1]

e Precursor Availability:AK Scientific Product Catalog, "(R)-1-Boc-3-(Bromomethyl)pyrrolidine,”

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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